2-(2H-Benzo[D][1,2,3]triazol-2-YL)ethanamine
Overview
Description
“2-(2H-Benzo[D][1,2,3]triazol-2-YL)ethanamine”, also known as BTA-1, is a chemical compound with the molecular formula C8H10N4 . It is a derivative of benzotriazole and is commonly used as a stabilizer and corrosion inhibitor in a variety of industrial applications, including the manufacturing and processing of metals, plastics, and rubber .
Synthesis Analysis
A selective and scalable synthesis of 2-(2H-1,2,3-triazol-2-yl)benzoic acid starting from 1-fluoro-2-nitrobenzene derivatives is presented . The four-step synthesis introduces the triazole at the start via N2-arylation of 4,5-dibromo-2H-1,2,3-triazole . A sequence of consecutive functional group transformations, namely hydrogenation, Sandmeyer iodination, and Grignard carboxylation, provides the target molecules in a reliable and scalable manner .
Molecular Structure Analysis
The molecular structure of “2-(2H-Benzo[D][1,2,3]triazol-2-YL)ethanamine” was elucidated through optical and vibrational spectroscopy in conjunction with DFT calculations .
Chemical Reactions Analysis
1,2,3-Triazole scaffolds are not obtained in nature, but they are still intensely investigated by synthetic chemists in various fields due to their excellent properties and green synthetic routes . This review provides a library of all synthetic routes used in the past 21 years to synthesize 1,2,3-triazoles and their derivatives using various metal catalysts .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(2H-Benzo[D][1,2,3]triazol-2-YL)ethanamine” include a density of 1.3±0.1 g/cm3, boiling point of 320.0±44.0 °C at 760 mmHg, vapour pressure of 0.0±0.7 mmHg at 25°C, enthalpy of vaporization of 56.2±3.0 kJ/mol, and flash point of 147.3±28.4 °C .
Scientific Research Applications
Organic Synthesis
Application Summary
“2-(2H-Benzo[D][1,2,3]triazol-2-YL)ethanamine” is used in the highly selective synthesis of 2-(2H-1,2,3-Triazol-2- yl) Benzoic Acids .
Method of Application
The synthesis involves various analytical methods including LC-MS, GC-MS, and X-ray powder diffraction analysis .
Results or Outcomes
The synthesis results in the production of 2-(2H-1,2,3-Triazol-2- yl) Benzoic Acids .
Materials Science
Application Summary
This compound is used in the development of new organic materials based on the multitask 2H-benzo[d]1,2,3-triazole moiety .
Method of Application
The compound’s ability to self-assemble, its acceptor character, and its facile modulation using standard chemical methods enable the synthesis of donor-acceptor structures .
Results or Outcomes
The development of these new organic materials has applications in optoelectronic or biomedical fields, amongst others .
Antimicrobial Activity
Application Summary
Benzotriazole derivatives, including “2-(2H-Benzo[D][1,2,3]triazol-2-YL)ethanamine”, have been studied for their potential antimicrobial activity .
Method of Application
The antimicrobial activity is typically evaluated using standard microbiological techniques .
Results or Outcomes
The results of these studies can vary, but some benzotriazole derivatives have shown promising antimicrobial activity .
Industrial Applications
Application Summary
Benzotriazole derivatives are used in various industrial applications, including as fluorescent compounds, corrosion inhibitors, dyestuffs, and photostabilizers .
Method of Application
The specific method of application can vary depending on the specific industrial use .
Results or Outcomes
These compounds have proven to be effective in these applications, contributing to their widespread use in industry .
Heat Resistant Fluids
Application Summary
“2-(2H-Benzo[D][1,2,3]triazol-2-YL)ethanamine” can potentially be used as a corrosion inhibitor in heat resistant fluids in aircraft, brake fluids in automobiles, and other industrial cooling systems .
Method of Application
The compound is typically added to the fluid to prevent corrosion .
Results or Outcomes
The use of this compound can significantly improve the lifespan and performance of these systems .
Future Directions
The constant developments indicate that 1,2,3-triazoles will help lead to future organic synthesis and are useful for creating molecular libraries of various functionalized 1,2,3-triazoles . This suggests that “2-(2H-Benzo[D][1,2,3]triazol-2-YL)ethanamine” and its derivatives have a promising future in the field of organic synthesis.
properties
IUPAC Name |
2-(benzotriazol-2-yl)ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N4/c9-5-6-12-10-7-3-1-2-4-8(7)11-12/h1-4H,5-6,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INACWHUYXXAULT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NN(N=C2C=C1)CCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80440647 | |
Record name | 2-(2H-Benzotriazol-2-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80440647 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2H-Benzo[D][1,2,3]triazol-2-YL)ethanamine | |
CAS RN |
69980-83-2 | |
Record name | 2-(2H-Benzotriazol-2-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80440647 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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